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Compound of Interest

Compound Name: Ansofaxine hydrochloride

Cat. No.: B560612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the dissolution of

Ansofaxine hydrochloride (LPM570065, LY03005) for use in research experiments. Proper

preparation of solutions is critical for obtaining accurate and reproducible results.

Ansofaxine hydrochloride is a novel triple reuptake inhibitor that blocks the reuptake of

serotonin (5-HT), norepinephrine (NE), and dopamine (DA).[1][2] It acts as a prodrug,

converting to its active metabolite, desvenlafaxine, in vivo.[1][3] Its mechanism of action

involves increasing the extracellular levels of these key neurotransmitters in the synaptic cleft.

[2] Due to its enhanced lipophilicity compared to desvenlafaxine, it demonstrates efficient

penetration into the central nervous system.[1]

Physicochemical Properties and Solubility
Ansofaxine hydrochloride is a white to off-white solid powder.[4] Its solubility is a key factor in

the design of both in vitro and in vivo experiments. The hydrochloride salt form is intended to

improve stability and solubility.[5] Below is a summary of its solubility in common laboratory

solvents.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Citations

DMSO 84 mg/mL 200.97 mM

Use fresh,

anhydrous

DMSO as

moisture can

reduce solubility.

[6][7]

DMSO 31.25 mg/mL 74.77 mM

Requires

sonication to

dissolve.

[4][8]

Ethanol 42 mg/mL 100.48 mM [6][7]

Water 6.67 mg/mL 15.96 mM

Requires

sonication and

heating to 60°C.

[8]

Water 3 mg/mL 7.17 mM [6][7]

Saline (0.9%) 3 mg/mL 7.18 mM

Forms a clear

solution suitable

for oral

administration.

Use immediately.

[6]

10% Glucose Not specified Not specified

Used as a

vehicle for oral

and intravenous

solutions in

animal studies.

[9]

0.5% CMC-Na ≥ 5 mg/mL Not applicable

Forms a

homogeneous

suspension for

oral

administration in

animal studies.

[6][7][9]
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Experimental Protocols
Storage and Stability

Solid Powder: Store at -20°C for up to 3 years.[7] The compound is stable enough for

shipping at room temperature.[6][10]

Stock Solutions: For long-term storage, aliquot stock solutions into single-use vials to avoid

repeated freeze-thaw cycles.[7][9]

Store in a suitable solvent at -80°C for up to 1 year.[7][9]

Store in a suitable solvent at -20°C for up to 1 month.[7][8]

Protocol 1: Preparation of a High-Concentration Stock
Solution (e.g., 50 mM in DMSO)
This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in in

vitro assays.

Materials:

Ansofaxine hydrochloride powder

Anhydrous (fresh) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance, spatula, and weighing paper

Vortex mixer and/or sonicator

Methodology:

Calculation: Determine the mass of Ansofaxine hydrochloride needed. (Molecular Weight:

417.97 g/mol ).

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x 0.41797
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Example for 1 mL of 50 mM stock: 1 mL x 50 mM x 0.41797 = 20.9 mg

Weighing: Carefully weigh the calculated amount of Ansofaxine hydrochloride powder in a

sterile microcentrifuge tube.

Dissolution: Add the calculated volume of fresh, anhydrous DMSO.[7] Cap the tube securely.

Mixing: Vortex the tube vigorously. If the powder does not fully dissolve, sonicate the solution

for several minutes.[8][9] Visually inspect for complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C for

long-term stability.[7][9]

Protocol 2: Preparation of Aqueous Working Solutions
for In Vitro Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for cell-based experiments.

Materials:

Ansofaxine hydrochloride stock solution (from Protocol 1)

Sterile aqueous buffer or cell culture medium

Sterile tubes and pipette tips

0.22 µm sterile syringe filter (optional, but recommended)

Methodology:

Thawing: Thaw a single-use aliquot of the DMSO stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution into the desired aqueous buffer or

medium to achieve the final working concentration.

Important: To avoid precipitation, add the stock solution to the aqueous buffer while

vortexing. The final concentration of DMSO in the assay should typically be kept below
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0.5% to minimize solvent toxicity to cells.

Sterilization (Optional): If preparing a larger volume of working solution for sterile cell culture,

filter it through a 0.22 µm syringe filter after dilution.[8]

Use: Use the freshly prepared working solution immediately for optimal results.

Protocol 3: Preparation of a Solution for In Vivo Oral or
IV Administration
This protocol is based on vehicles used in preclinical animal studies.

Materials:

Ansofaxine hydrochloride powder

Vehicle: Sterile 0.9% Saline or 10% Glucose solution[6][9]

Sterile tubes, calibrated balance, vortex mixer

Methodology:

Weighing: Weigh the required amount of Ansofaxine hydrochloride directly into a sterile

tube.

Dissolution: Add the appropriate volume of the chosen vehicle (e.g., 0.9% Saline for a 3

mg/mL solution).[6]

Mixing: Vortex thoroughly until a clear solution is obtained. Gentle warming or sonication

may be required if dissolution is slow, though for saline, it should dissolve readily at this

concentration.[8]

Administration: Use the solution immediately after preparation for oral gavage or intravenous

injection.[6][9]

Protocol 4: Preparation of a Suspension for In Vivo Oral
Administration
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This protocol is for preparing a suspension when a higher dose is required that exceeds the

compound's solubility in simple aqueous vehicles.

Materials:

Ansofaxine hydrochloride powder

Vehicle: 0.5% (w/v) Carboxymethylcellulose sodium (CMC-Na) in sterile water

Sterile tubes, calibrated balance, vortex mixer, small homogenizer (optional)

Methodology:

Weighing: Weigh the required amount of Ansofaxine hydrochloride.

Suspension: Add the calculated volume of the 0.5% CMC-Na vehicle to the powder.[9]

Mixing: Vortex vigorously to create a uniform suspension. For best results and to ensure

homogeneity, use a small tissue homogenizer. The goal is to obtain a homogeneous

suspension.[6][7]

Administration: Administer the suspension immediately via oral gavage, ensuring it is well-

mixed just prior to administration to prevent settling.[9]
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Caption: Workflow for preparing Ansofaxine hydrochloride solutions.
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Caption: Ansofaxine blocks serotonin, norepinephrine, and dopamine transporters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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